Cas no 66898-44-0 (2H-1-Benzopyran-2-one, 3-octyl-)

• Product Name: 2H-1-Benzopyran-2-one, 3-octyl-
• CAS No: 66898-44-0
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 395593
• PubChem ID: 12408703
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 3-octyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-octyl-
• 3-octylchromen-2-one
• 3-Octyl-2H-1-benzopyran-2-one
• DTXSID30496891
• 66898-44-0

• Inchi： 1S/C17H22O2/c1-2-3-4-5-6-7-11-15-13-14-10-8-9-12-16(14)19-17(15)18/h8-10,12-13H,2-7,11H2,1H3
• InChI Key： PLRQPGAGDXVXFX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C1=O)CCCCCCCC

Computed Properties

• Exact Mass: 258.16206
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3